molecular formula C10H12BrFO2 B8416703 4-Bromo-1-(2-ethoxyethoxy)-2-fluorobenzene CAS No. 279261-87-9

4-Bromo-1-(2-ethoxyethoxy)-2-fluorobenzene

Cat. No. B8416703
CAS RN: 279261-87-9
M. Wt: 263.10 g/mol
InChI Key: HXFOQMPAVDSABQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-1-(2-ethoxyethoxy)-2-fluorobenzene is a useful research compound. Its molecular formula is C10H12BrFO2 and its molecular weight is 263.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-1-(2-ethoxyethoxy)-2-fluorobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-1-(2-ethoxyethoxy)-2-fluorobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

279261-87-9

Molecular Formula

C10H12BrFO2

Molecular Weight

263.10 g/mol

IUPAC Name

4-bromo-1-(2-ethoxyethoxy)-2-fluorobenzene

InChI

InChI=1S/C10H12BrFO2/c1-2-13-5-6-14-10-4-3-8(11)7-9(10)12/h3-4,7H,2,5-6H2,1H3

InChI Key

HXFOQMPAVDSABQ-UHFFFAOYSA-N

Canonical SMILES

CCOCCOC1=C(C=C(C=C1)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-bromo-2-fluorophenol (10.07 g) and potassium carbonate (9.5 g) in DMF (100 ml) was added at room temperature 2-bromoethylethyl ether (6.0 ml), and the mixture was stirred for 18 hours. To the mixture was added 2-bromoethylethyl ether (1.2 ml), and the mixture was stirred at 55° C. for 5 hours. To the mixture was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water (thrice) and saturated brine (once), and dried with magnesium sulfate. The solvent was evaporated under reduced pressure to give pale yellow oil of 4-bromo-1-(2-ethoxyethoxy)-2-fluorobenzene (13.79 g).
Quantity
10.07 g
Type
reactant
Reaction Step One
Quantity
9.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
Quantity
1.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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